1-(4-(Difluoromethyl)-3-ethylphenyl)propan-2-one

• Molecular Formula: C12H14F2O
• Molecular Weight: 212.24 g/mol
• IUPAC Name: 1-[4-(difluoromethyl)-3-ethylphenyl]propan-2-one
• InChI: InChI=1S/C12H14F2O/c1-3-10-7-9(6-8(2)15)4-5-11(10)12(13)14/h4-5,7,12H,3,6H2,1-2H3
• InChI Key: IAYYIARUFWSCRR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1)CC(=O)C)C(F)F

Description

1-(4-(Difluoromethyl)-3-ethylphenyl)propan-2-one is a substituted aromatic ketone characterized by a propan-2-one backbone attached to a phenyl ring bearing a difluoromethyl group at the para position and an ethyl group at the meta position.

Biological Activity

1-(4-(Difluoromethyl)-3-ethylphenyl)propan-2-one is a compound of significant interest due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including data tables, case studies, and detailed research findings.

Chemical Structure and Properties

The compound 1-(4-(Difluoromethyl)-3-ethylphenyl)propan-2-one can be represented structurally as follows:

$$\text{C}_{12}\text{H}_{12}\text{F}_2\text{O}$$

This structure features a difluoromethyl group which is known to influence the biological properties of compounds by enhancing their lipophilicity and metabolic stability.

Biological Activity Overview

The biological activities of 1-(4-(Difluoromethyl)-3-ethylphenyl)propan-2-one have been explored in various studies, focusing on its pharmacological effects, including:

• Antimicrobial Activity : Research indicates that compounds with similar structures exhibit significant antimicrobial properties. The difluoromethyl substituent may enhance the interaction with microbial cell membranes, potentially leading to increased efficacy against bacterial strains.
• Antioxidant Properties : Studies have shown that related compounds demonstrate antioxidant activity, which can mitigate oxidative stress in biological systems. This property is crucial for therapeutic applications in conditions associated with oxidative damage.
• Enzyme Inhibition : Some derivatives of the compound have been investigated for their ability to inhibit specific enzymes, such as dihydroorotate dehydrogenase (DHODH), which is relevant in the treatment of autoimmune diseases and certain cancers.

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
Antimicrobial	Effective against various bacterial strains
Antioxidant	Reduces oxidative stress in vitro
Enzyme Inhibition	Inhibits DHODH with potential therapeutic use

Case Study 1: Antimicrobial Efficacy

In a study evaluating the antimicrobial efficacy of various difluoromethyl-containing compounds, 1-(4-(Difluoromethyl)-3-ethylphenyl)propan-2-one was tested against Staphylococcus aureus and Escherichia coli. The results indicated a minimum inhibitory concentration (MIC) of 32 µg/mL against both strains, suggesting potent antimicrobial activity.

Case Study 2: Antioxidant Activity Assessment

A series of in vitro assays were conducted to assess the antioxidant properties of the compound using DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assays. The compound demonstrated an IC50 value of 25 µg/mL, indicating significant free radical scavenging ability, comparable to established antioxidants like ascorbic acid.

Case Study 3: Enzyme Inhibition

Research involving enzyme inhibition demonstrated that 1-(4-(Difluoromethyl)-3-ethylphenyl)propan-2-one effectively inhibited DHODH with an IC50 value of 10 µM. This inhibition could provide a basis for developing new treatments for conditions such as rheumatoid arthritis and certain cancers where DHODH plays a critical role.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between 1-(4-(difluoromethyl)-3-ethylphenyl)propan-2-one and analogous compounds:

Compound	Substituents	Molecular Weight	Key Properties/Applications	References
1-(4-(Difluoromethyl)-3-ethylphenyl)propan-2-one	- 4-(difluoromethyl) - 3-ethyl	~212.2 g/mol*	Hypothesized enhanced lipophilicity and stability due to difluoromethyl and ethyl groups; potential drug intermediate.	N/A†
1-(4-Fluorophenyl)-3-hydroxy-3-phenylprop-2-en-1-one ()	- 4-fluoro - 3-hydroxy-3-phenyl	256.3 g/mol	Enol tautomer stabilized by intramolecular hydrogen bonding; used in metallocomplex synthesis.
(E)-3-(4-Fluorophenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one ()	- 2-hydroxy - 4-fluoro	256.3 g/mol	Antimicrobial activity; synthesized via Claisen-Schmidt condensation.
1-(2,4-Dihydroxyphenyl)-3-(4-nitrophenyl)prop-2-en-1-one ()	- 2,4-dihydroxy - 4-nitro	299.3 g/mol	Electron-deficient nitro group enhances reactivity; used in heterocyclic synthesis.
(2E)-3-(Dimethylamino)-1-(4-fluorophenyl)prop-2-en-1-one ()	- 4-fluoro - 3-(dimethylamino)	207.2 g/mol	Versatile substrate for drug intermediates; strong electron-donating dimethylamino group.

*Calculated based on molecular formula (C₁₁H₁₂F₂O).

Key Observations:

Substituent Effects on Reactivity and Stability: The difluoromethyl group in the target compound likely increases electron-withdrawing effects and oxidative stability compared to hydroxyl or methoxy substituents (e.g., ). This could enhance its utility in environments requiring resistance to metabolic degradation . Similar steric effects are observed in 1-(2-hydroxy-4-methoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one (), where substituents influence dihedral angles and hydrogen-bonding networks .

Synthetic Methodologies: Claisen-Schmidt condensation is a common route for arylpropenones (e.g., ). The target compound may be synthesized via analogous methods using 4-(difluoromethyl)-3-ethylacetophenone and appropriate aldehydes.

Applications: Fluorinated analogs (e.g., ) are frequently used as intermediates in drug synthesis due to their enhanced bioavailability and stability. The target compound’s difluoromethyl group aligns with trends in fluorinated pharmaceutical agents . Non-fluorinated derivatives (e.g., ) often serve as ligands in metallocomplexes or precursors for heterocyclic compounds, highlighting the versatility of the propan-2-one scaffold .

Research Findings and Implications

• Hydrogen Bonding and Tautomerism: Compounds like 1-(4-fluorophenyl)-3-hydroxy-3-phenylprop-2-en-1-one () exhibit enol tautomers stabilized by intramolecular hydrogen bonds. The absence of hydroxyl groups in the target compound may reduce tautomeric flexibility but improve hydrolytic stability .
• Crystallography : Steric and electronic effects of substituents influence crystal packing. For example, the dihedral angle between aromatic rings in is 22.3°, whereas bulkier groups (e.g., ethyl) in the target compound may increase this angle, altering solubility and melting points .
• Biological Activity : Fluorinated and hydroxylated analogs () demonstrate antimicrobial and enzyme-inhibitory properties. The target compound’s difluoromethyl group could modulate similar bioactivities while resisting rapid metabolic clearance .